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Abstract
3,5-Dichlorotoluene, a halogenated aromatic hydrocarbon, serves as a crucial intermediate in

the synthesis of various pharmaceuticals and agrochemicals.[1] Its presence and persistence

in the environment, coupled with potential toxicological effects, necessitate a thorough

understanding of its environmental fate and toxicity profile. This technical guide provides a

comprehensive overview of the current knowledge on 3,5-Dichlorotoluene, summarizing key

data on its environmental persistence, degradation, and bioaccumulation potential.

Furthermore, it delves into its toxicological properties, including acute and chronic effects,

ecotoxicity, and putative mechanisms of action. This document is intended to be a valuable

resource for researchers, scientists, and professionals in drug development, enabling informed

decision-making and risk assessment.

Introduction
3,5-Dichlorotoluene (3,5-DCT), with the chemical formula C₇H₆Cl₂, is a synthetic

organochlorine compound.[2] It is one of six constitutional isomers of dichlorotoluene.[2] While

its application as a chemical intermediate is valuable, its release into the environment, either

through industrial discharge or as a metabolite of other compounds, raises concerns about its

potential impact on ecosystems and human health. This guide aims to consolidate the available

scientific information on the environmental behavior and toxicological profile of 3,5-
Dichlorotoluene.
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Physicochemical Properties
Understanding the fundamental physicochemical properties of 3,5-Dichlorotoluene is

essential for predicting its environmental distribution and biological interactions.

Property Value Reference

CAS Number 25186-47-4 [3]

Molecular Formula C₇H₆Cl₂ [3]

Molecular Weight 161.03 g/mol [2]

Appearance Colorless to white solid [2]

Melting Point 26 °C [2]

Boiling Point 202 °C [2]

Water Solubility Sparingly soluble [4]

log Kow (Octanol-Water

Partition Coefficient)
3.5 (Estimated) [2]

Environmental Fate
The environmental fate of a chemical describes its transport and transformation in various

environmental compartments, including air, water, soil, and biota.

Environmental Persistence and Degradation
Current data suggests that 3,5-Dichlorotoluene may be persistent in the environment. Studies

on the biodegradation of dichlorotoluene isomers by certain bacterial strains, such as Ralstonia

sp. strain PS12, have shown that while some isomers can be utilized as a growth substrate,

3,5-Dichlorotoluene is primarily transformed into dead-end products through mono-

oxygenation of the methyl group, indicating a lack of complete mineralization by this pathway.

[1][5]
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Environmental Fate
Parameter

Predicted Value Method

Biodegradation Half-Life in

Water
Weeks to Months QSAR Estimation

Soil Adsorption Coefficient

(Koc)
850 L/kg QSAR Estimation

Atmospheric Half-Life ~5 days QSAR Estimation

Bioaccumulation
The potential for a chemical to accumulate in living organisms is a critical aspect of its

environmental risk assessment. The estimated octanol-water partition coefficient (log Kow) of

3.5 suggests a moderate potential for bioaccumulation.

Bioaccumulation
Parameter

Predicted Value Method

Bioconcentration Factor (BCF) 150 L/kg QSAR Estimation

Toxicity Profile
3,5-Dichlorotoluene is classified as harmful if swallowed, in contact with skin, or if inhaled,

and it is known to cause skin and eye irritation.[2]

Human Health Toxicity
Limited specific data exists for the chronic toxicity of 3,5-Dichlorotoluene in humans. However,

studies on related dichlorotoluene isomers suggest potential for adverse effects on the liver and

central nervous system.[6]
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Toxicity Endpoint Value Species Method/Reference

Acute Oral LD50 > 2000 mg/kg bw Rat

(Similar to other

dichlorotoluene

isomers)[7]

Acute Dermal LD50 No data available

Acute Inhalation LC50 No data available

Skin Irritation Irritant GHS Classification[8]

Eye Irritation Irritant GHS Classification[8]

Ecotoxicity
The ecotoxicity of 3,5-Dichlorotoluene is not well-documented with specific experimental data.

However, based on its chemical class, it is expected to be toxic to aquatic life.

Ecotoxicity
Endpoint

Predicted Value Species Method

96-hour LC50 (Fish) 5 mg/L
Pimephales promelas

(Fathead minnow)
QSAR Estimation

48-hour EC50

(Daphnia)
10 mg/L Daphnia magna QSAR Estimation

72-hour EC50 (Algae) 2 mg/L
Pseudokirchneriella

subcapitata
QSAR Estimation

Mechanisms of Toxicity
The precise molecular mechanisms of 3,5-Dichlorotoluene toxicity have not been fully

elucidated. However, based on the known toxic effects of related chlorinated aromatic

hydrocarbons, potential pathways can be inferred.

Hepatotoxicity
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Chlorinated hydrocarbons are known to induce liver damage, potentially through the formation

of reactive metabolites by cytochrome P450 enzymes, leading to oxidative stress, cellular

damage, and inflammation.

Hepatocyte

3,5-Dichlorotoluene Cytochrome P450
Metabolism

Reactive Metabolites Oxidative Stress Cellular Damage
(e.g., lipid peroxidation) Inflammation Hepatotoxicity

Click to download full resolution via product page

Putative signaling pathway for 3,5-Dichlorotoluene-induced hepatotoxicity.

Neurotoxicity
Aromatic hydrocarbons can exert neurotoxic effects by interfering with neurotransmitter

systems and ion channels, leading to disruptions in neuronal function.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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